Cas no 65257-61-6 (Pyrazine, 2,5-bis(1-methylethyl)-, 1,4-dioxide)

Pyrazine, 2,5-bis(1-methylethyl)-, 1,4-dioxide structure

65257-61-6 structure

Product Name:Pyrazine, 2,5-bis(1-methylethyl)-, 1,4-dioxide

CAS No:65257-61-6

Molecular Formula:C₁₀H₁₆N₂O₂

Molecular Weight:196.246242523193

CID:4107257

Pyrazine, 2,5-bis(1-methylethyl)-, 1,4-dioxide Properties

Names and Identifiers

- Pyrazine, 2,5-bis(1-methylethyl)-, 1,4-dioxide
- InChIKey： KCDXSQFCJRJQHA-UHFFFAOYSA-N
- Inchi： 1S/C10H16N2O2/c1-7(2)9-5-12(14)10(8(3)4)6-11(9)13/h5-8H,1-4H3
- SMILES： CC(C1[N+]([O-])=CC(C(C)C)=[N+]([O-])C=1)C

Experimental Properties

Boiling Point: 437.1±40.0 °C(Predicted)
Melting Point: 210-212 °C(Solv: benzene (71-43-2))
pka: 2.61±0.10(Predicted)
Density: 1.10±0.1 g/cm3(Predicted)

Pyrazine, 2,5-bis(1-methylethyl)-, 1,4-dioxide Related Literature

1. Back cover

J. Mater. Chem. A, 2020,8, 4580-4580
2. Synthesis of porous carbon fibers with strong anion exchange functional groups†

Jingtian Hu,Zheshen Han,Zixing Wang,Zhen Zheng,James Langer Chem. Commun., 2015,51, 9853-9856
3. Diagnostic fragmentations of adducts formed between carbanions and carbon disulfide in the gas phase. A joint experimental and theoretical study†

Micheal J. Maclean,Scott Walker,Tianfang Wang,Peter C. H. Eichinger,Patrick J. Sherman,John H. Bowie Org. Biomol. Chem., 2010,8, 371-377
4. A NIR-to-NIR upconversion luminescence system for security printing applications†

A. Baride,J. M. Meruga,C. Douma,D. Langerman,G. Crawford,J. J. Kellar,W. M. Cross,P. S. May RSC Adv., 2015,5, 101338-101346
5. Recyclable nitrate-templated photochemical [2+2] cycloaddition reaction promoted by a tripodal receptor†

Ashutosh S. Singh,Shih-Sheng Sun Chem. Commun., 2013,49, 10070-10072
6. Interfacial interaction induced OER activity of MOF derived superhydrophilic Co3O4–NiO hybrid nanostructures†

Ashish Gaur,Vikas Pundir,Krishankant,Ritu Rai,Baljeet Kaur,Takahiro Maruyama,Chandan Bera,Vivek Bagchi Dalton Trans., 2022,51, 2019-2025
7. Complexation and redox chemistry of neptunium, plutonium and americium with a hydroxylaminato ligand†

Jing Su,Thibault Cheisson,Alex McSkimming,Conrad A. P. Goodwin,Ida M. DiMucci,Thomas Albrecht-Schönzart,Brian L. Scott,Enrique R. Batista,Andrew J. Gaunt,Stosh A. Kozimor,Ping Yang,Eric J. Schelter Chem. Sci., 2021,12, 13343-13359
8. The tunable interface charge transfer by polarization in two dimensional polar Al2O3/MoSO heterostructures

J. Mater. Chem. A, 2023,11, 10628-10645
9. Highly efficient and robust oxygen evolution catalysts achieved by anchoring nanocrystalline cobalt oxides onto mildly oxidized multiwalled carbon nanotubes†

Xunyu Lu,Chuan Zhao J. Mater. Chem. A, 2013,1, 12053-12059
10. Chemical constituents from Carica papaya Linn. leaves as potential cytotoxic, EGFRwt and aromatase (CYP19A) inhibitors; a study supported by molecular docking†

Ashraf N. E. Hamed,Mohamed E. Abouelela,Mohamed M. Badr,Mohamed S. A. Abdelkader RSC Adv., 2022,12, 9154-9162

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoazanium compounds

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